Cas no 57749-82-3 (4-Hydroperoxy-4-methylcyclohexa-2,5-dien-1-one)

57749-82-3 structure
Product name:4-Hydroperoxy-4-methylcyclohexa-2,5-dien-1-one
4-Hydroperoxy-4-methylcyclohexa-2,5-dien-1-one Chemical and Physical Properties
Names and Identifiers
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- DTXCID60492189
- DTXSID40541402
- 4-methyl-4-hydroperoxycyclohexa-2,5-dienone
- 4-Hydroperoxy-4-methylcyclohexa-2,5-dien-1-one
- 57749-82-3
-
- Inchi: InChI=1S/C7H8O3/c1-7(10-9)4-2-6(8)3-5-7/h2-5,9H,1H3
- InChI Key: DZAPYOAIROMSAL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 140.047344113g/mol
- Monoisotopic Mass: 140.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.5Ų
- XLogP3: 0.2
4-Hydroperoxy-4-methylcyclohexa-2,5-dien-1-one Related Literature
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Lucy Ping,Da Sol Chung,Jean Bouffard,Sang-gi Lee Chem. Soc. Rev., 2017,46, 4299-4328
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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Young Hun Kang,Juwhan Ryu,Song Yun Cho,Kwang-Suk Jang J. Mater. Chem. A, 2015,3, 21428-21433
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Adam G. L. Schafer,Victoria M. Borland,Ellen J. Yezierski Chem. Educ. Res. Pract., 2021,22, 457-475
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Daniel T. Weiss,Philipp J. Altmann,Stefan Haslinger,Christian Jandl,Alexander Pöthig,Mirza Cokoja,Fritz E. Kühn Dalton Trans., 2015,44, 18329-18339
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